JAK2 JH2 Tracer

• CAS No.: 2101955-00-2
• Product Name: JAK2 JH2 Tracer
• Molecular Formula: C₃₈H₂₇F₂N₇O₆S
• Molecular Weight: 747.73
• IUPAC Name: 1-[[4-[[5-amino-1-(2,6-difluorobenzoyl)-1,2,4-triazol-3-yl]amino]phenyl]methyl]-3-(3//',6//'-dihydroxy-3-oxospiro[2-benzofuran-1,9//'-xanthene]-5-yl)-1-methylthiourea
• Standard InChI: InChI=1S/C38H27F2N7O6S/c1-46(18-19-5-7-20(8-6-19)42-36-44-35(41)47(45-36)33(50)32-28(39)3-2-4-29(32)40)37(54)43-21-9-12-25-24(15-21)34(51)53-38(25)26-13-10-22(48)16-30(26)52-31-17-23(49)11-14-27(31)38/h2-17,48-49H,18H2,1H3,(H,43,54)(H3,41,42,44,45)
• Standard InChIKey: OAJQEPALUDJGLJ-UHFFFAOYSA-N
• SMILES: CN(CC1=CC=C(C=C1)NC2=NN(C(=N2)N)C(=O)C3=C(C=CC=C3F)F)C(=S)NC4=CC5=C(C=C4)C6(C7=C(C=C(C=C7)O)OC8=C6C=CC(=C8)O)OC5=O
• Description: JAK2 JH2 Tracer is a fluorescent probe for the JAK2 JH2 domain, with Kd of 0.2 μM.
• Reference: [1]. Newton AS, et al. JAK2 JH2 Fluorescence Polarization Assay and Crystal Structures for Complexes with Three Small Molecules. ACS Med Chem Lett. 2017 May 17;8(6):614-617.
• Last Modified: Aug 20 2021